Cas no 32857-46-8 (Ethylenediamine, N-(m-bromophenyl)-N,N'-dimethyl-N'-phenyl-)

Ethylenediamine, N-(m-bromophenyl)-N,N'-dimethyl-N'-phenyl- structure
32857-46-8 structure
Product Name:Ethylenediamine, N-(m-bromophenyl)-N,N'-dimethyl-N'-phenyl-
CAS No:32857-46-8
MF:C16H19BrN2
MW:319.239463090897
CID:2188149
Update Time:2023-08-05

Ethylenediamine, N-(m-bromophenyl)-N,N'-dimethyl-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • N-(m-bromophenyl)-n,n’-dimethyl-n’-phenyl-1,2-ethanediamine
    • N'-(3-bromophenyl)-N,N'-dimethyl-N-phenylethane-1,2-diamine
    • Ethylenediamine, N-(m-bromophenyl)-N,N'-dimethyl-N'-phenyl-
    • XTHCWAIBXLNWBI-UHFFFAOYSA-N
    • N-(m-Bromophenyl)-N,N'-dimethyl-N'-phenyl-1,2-ethanediamine
    • Inchi: 1S/C16H19BrN2/c1-18(15-8-4-3-5-9-15)11-12-19(2)16-10-6-7-14(17)13-16/h3-10,13H,11-12H2,1-2H3
    • InChI Key: XTHCWAIBXLNWBI-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)N(C)CCN(C)C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 253
  • Topological Polar Surface Area: 6.5
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